Cas no 2095410-62-9 (1-(2-Aminoethyl)piperidine-4-carbonitrile)

• Product Name: 1-(2-Aminoethyl)piperidine-4-carbonitrile
• CAS No: 2095410-62-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4771650
• Update Time: 2025-10-29

1-(2-Aminoethyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)piperidine-4-carbonitrile
• 1-(2-Aminoethyl)piperidine-4-carbonitrile

• Inchi： 1S/C8H15N3/c9-3-6-11-4-1-8(7-10)2-5-11/h8H,1-6,9H2
• InChI Key： OCVTYSNXVNWYQR-UHFFFAOYSA-N
• SMILES： N1(CCN)CCC(C#N)CC1

Computed Properties

• Exact Mass: 153.126597491 g/mol
• Monoisotopic Mass: 153.126597491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53
• Molecular Weight: 153.22

Additional information on 1-(2-Aminoethyl)piperidine-4-carbonitrile

Professional Introduction to 1-(2-Aminoethyl)piperidine-4-carbonitrile (CAS No. 2095410-62-9)

1-(2-Aminoethyl)piperidine-4-carbonitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, identified by the chemical abstracts service number CAS No. 2095410-62-9, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound features a piperidine ring substituted with a 2-aminoethyl group and a nitrile functional group at the 4-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The utility of 1-(2-Aminoethyl)piperidine-4-carbonitrile stems from its ability to serve as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders, infectious diseases, and cancer. The piperidine scaffold is particularly prominent in this research, owing to its prevalence in many bioactive compounds that interact with biological targets such as enzymes and receptors. The presence of both amino and nitrile groups in this compound allows for further functionalization, enabling chemists to tailor its properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications at the 4-position of the piperidine ring can significantly influence the binding affinity and selectivity of drug candidates. The nitrile group, in particular, has been shown to enhance metabolic stability and binding interactions with certain biological targets. This has led to increased interest in compounds like 1-(2-Aminoethyl)piperidine-4-carbonitrile as key intermediates in the synthesis of next-generation therapeutics.

In the realm of drug discovery, the synthesis of 1-(2-Aminoethyl)piperidine-4-carbonitrile has been optimized through various methodologies to ensure high yield and purity. Modern synthetic approaches often employ catalytic processes and green chemistry principles to minimize waste and improve efficiency. These techniques not only enhance the scalability of production but also align with global efforts to promote sustainable pharmaceutical manufacturing. The compound’s reactivity allows for seamless integration into multi-step synthetic routes, making it an indispensable tool for medicinal chemists.

The pharmacological potential of 1-(2-Aminoethyl)piperidine-4-carbonitrile has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and neurology. Preliminary findings suggest that derivatives of this compound exhibit promising activity against these enzymes, potentially leading to new treatment strategies. Additionally, the compound’s ability to cross the blood-brain barrier has made it a candidate for developing therapies targeting central nervous system disorders.

The role of computational chemistry in elucidating the properties of 1-(2-Aminoethyl)piperidine-4-carbonitrile cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its behavior at the molecular level. These studies have helped researchers predict binding affinities, optimize synthetic pathways, and design analogs with enhanced pharmacological properties. Such computational advancements are integral to modern drug discovery pipelines, enabling faster and more informed decision-making.

The industrial application of 1-(2-Aminoethyl)piperidine-4-carbonitrile extends beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their libraries for hit identification and lead optimization programs. Its versatility as a scaffold allows for rapid screening against diverse biological targets, expediting the discovery of novel drugs. Furthermore, the compound’s compatibility with automated synthesis platforms makes it suitable for high-throughput screening assays, further streamlining drug development processes.

The future prospects of 1-(2-Aminoethyl)piperidine-4-carbonitrile are bright, with ongoing research aimed at uncovering new applications and improving existing synthetic methods. As our understanding of biological systems continues to evolve, so too will the demand for innovative molecular building blocks like this one. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible therapeutic solutions that address global health challenges.

In conclusion, 1-(2-Aminoethyl)piperidine-4-carbonitrile (CAS No. 2095410-62-9) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and broad applicability make it an invaluable asset in drug discovery and development. With continued innovation and collaboration, this compound is poised to play a pivotal role in shaping the future of medicine.